1-(3-chloro-4-methoxyphenyl)-5-oxo-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)-5-oxo-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H20ClN3O5/c1-25-14-3-2-12(9-13(14)18)21-10-11(8-15(21)22)16(23)19-4-5-20-6-7-26-17(20)24/h2-3,9,11H,4-8,10H2,1H3,(H,19,23)
• InChI Key: CRWFSBVCCSJGKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCCN3CCOC3=O)Cl
• Molecular Formula: C17H20ClN3O5
• Molecular Weight: 381.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes that include the formation of oxazolidinone frameworks and pyrrolidinecarboxamide moieties. For instance, Mai et al. (2002) detailed the synthesis of 3-(1H-Pyrrol-1-yl)-2-oxazolidinones as potent inhibitors, highlighting the complex synthetic routes employed to achieve these structures, which are closely related to the compound (Mai et al., 2002).

Molecular Structure Analysis

The molecular structure and conformation of similar compounds have been studied extensively. Banerjee et al. (2002) examined the crystal structure and molecular conformation of a solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, providing insights into the planarity and spatial arrangement of these molecules, which can be extrapolated to understand the structural characteristics of our compound of interest (Banerjee et al., 2002).

Chemical Reactions and Properties

The reactivity and chemical behavior of oxazolidinone and pyrrolidine derivatives are influenced by their functional groups and structural framework. Studies like those conducted by Patekar et al. (2022) on novel oxazolidinone derivatives reveal how modifications in the chemical structure can impact antimicrobial activity, suggesting that the chemical reactions and properties of our compound could be leveraged for potential bioactive applications (Patekar et al., 2022).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline structure of compounds similar to 1-(3-Chloro-4-methoxyphenyl)-5-oxo-N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]-3-pyrrolidinecarboxamide are crucial for their application in drug formulation. Wang et al. (2017) provided X-ray powder diffraction data for a related compound, indicating the importance of crystallography in determining the physical characteristics of these molecules (Wang et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity towards other compounds, stability, and degradation pathways, are essential for understanding the potential use of these compounds in medicinal chemistry. For example, the work by Shi et al. (2008) on the synthesis, insecticidal activity, and DFT study of a specific compound illustrates how chemical properties are analyzed to predict the behavior of these molecules in biological systems (Shi et al., 2008).